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Compound Name: 4-Isopropoxy-2-butanone
CAS No.: 32541-58-5
Cat. No.: B1582190
Get Quote
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Executive Summary

This technical guide provides a rigorous spectroscopic and synthetic profile for 4-lsopropoxy-
2-butanone (CAS: 32541-58-5).[1] A structural analog of 4-methoxy-2-butanone, this molecule
serves as a specialized "masked" ketone intermediate in organic synthesis, particularly for the
introduction of isopropyl ether motifs into heterocyclic scaffolds.

This document is designed for analytical chemists and process engineers requiring definitive
identification parameters. It moves beyond static data, offering the mechanistic logic behind the
spectral signals to ensure robust quality control (QC).[1]

Chemical Identity & Physical Logic[1][3]
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Parameter Specification
IUPAC Name 4-(Propan-2-yloxy)butan-2-one
CAS Number 32541-58-5

Molecular Formula

Molecular Weight 130.19 g/mol

Boiling Point 75°C @ 35 mmHg (Lit.)[1][2]
Density 0.89 g/cm?3

Key Functional Groups Ketone (Methyl), Ether (Isopropyl)

Structural Logic

The molecule consists of a 2-butanone backbone substituted at the 4-position with an
isopropoxy group.[3][1][2] This structure dictates its reactivity: the ketone allows for nucleophilic
addition or enolate chemistry, while the isopropyl ether acts as a stable, lipophilic protecting
group that resists basic hydrolysis but is sensitive to strong Lewis acids.[1]

Synthesis & Sample Preparation

Note: This synthesis relies on the Michael addition of isopropanol to methyl vinyl ketone (MVK).
[1] MVK is a potent lachrymator and alkylating agent.[1] All operations must occur in a fume
hood.

Reaction Pathway
The synthesis exploits the conjugate addition of an alcohol across an

-unsaturated ketone.[1] [1]

Experimental Protocol (Standardized)

o Reagents: Methyl Vinyl Ketone (1.0 eq), Isopropanol (Excess, acts as solvent),

(Cat.[1] 0.05 eq).

e Procedure:
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[e]

Cool isopropanol to 0°C. Add catalyst.

o

Add MVK dropwise (exothermic control required).[1]

[¢]

Reflux for 2—4 hours to drive kinetics.[1]

Neutralize with

[¢]

, filter, and concentrate.[1]

 Purification: Vacuum distillation is mandatory to remove polymerized MVK byproducts.[1]
Collect fractions at 75°C (35 mmHg).

Spectroscopic Analysis (The Core)
A. Nuclear Magnetic Resonance ( H NMR)

Solvent:
| Frequency: 300 MHz[3][1]

The proton NMR spectrum is the primary validation tool.[1] It displays a distinct pattern
separating the isopropyl group from the ethyl-ketone backbone.[1]
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Diagnostic Coupling Tree: The following diagram illustrates the connectivity logic. The key
diagnostic is the isolation of the singlet (2.18 ppm) vs. the coupled systems.[1]
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Caption: Connectivity logic for 1H NMR assignments. Note the distinct spin systems: the
isopropyl group and the ethylene bridge.

B. Mass Spectrometry (El - 70 eV)

Mass spectrometry provides the "fingerprint" for the carbon skeleton.[1] The molecule is fragile
under Electron lonization (El), often showing a weak molecular ion.[1]

e Molecular lon (
): m/z 130 (Weak/Trace)[1]

o Base Peak: m/z 43 (

)

o Mechanism:[4][5]
-cleavage adjacent to the carbonyl group is the dominant fragmentation pathway.[1]

o Diagnostic Fragment: m/z 87 (
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)

o Mechanism:[5][6] Loss of the acetyl group, leaving the oxonium ion

1]

e Secondary Fragment: m/z 71

o Mechanism:[4][5] McLafferty-like rearrangement or loss of the isopropoxy radical.[1]

C. Infrared Spectroscopy (FT-IR)

e 1715

: Strong
stretch (Saturated ketone).[1]

e 1365 & 1385

: Gem-dimethyl doublet (Characteristic of the isopropyl group).[1]

e 1080-1150

. C-O-C aliphatic ether stretch.[1]

Quality Control & Impurity Profiling

When synthesizing or sourcing this material, three specific impurities are common.

o Poly-MVK: Result of thermal polymerization.[1] Detected as broad multiplets in NMR (1.5—
2.5 ppm) and lack of volatility in GC.[1]

» Mesityl Oxide: Aldol condensation byproduct of acetone (if acetone was used/present).[1]
Detected by alkene protons ~6.0 ppm.[3][1]

e Hydrolysis Product: 4-hydroxy-2-butanone. Detected by a broad OH singlet in NMR and a
strong broad IR band at 3400

1]
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Self-Validating QC Protocol:
 Run GC-MS.[1]

o Confirm Base Peak m/z 43.[1]
 Run

H NMR.[3][1]

e Pass Criteria: Integration ratio of Methyl Singlet (2.18 ppm) to Isopropyl Doublet (1.14 ppm)
must be exactly 1:2.[1] Any deviation indicates solvent contamination or MVK polymerization.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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